Cas no 626206-95-9 (N-(4-chlorophenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide)

• Product Name: N-(4-chlorophenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
• CAS No: 626206-95-9
• MF: C₁₂H₁₁ClN₄O₂S
• MW: 310.759339570999
• CID: 6423781
• Update Time: 2025-06-30

N-(4-chlorophenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide
• N-(4-chlorophenyl)-2-[(6-methyl-5-oxo-2H-1,2,4-triazin-3-yl)sulfanyl]acetamide
• Acetamide, N-(4-chlorophenyl)-2-[(2,5-dihydro-6-methyl-5-oxo-1,2,4-triazin-3-yl)thio]-

• Inchi： 1S/C12H11ClN4O2S/c1-7-11(19)15-12(17-16-7)20-6-10(18)14-9-4-2-8(13)3-5-9/h2-5H,6H2,1H3,(H,14,18)(H,15,17,19)
• InChI Key： OJCXUXBJJMZAOT-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Cl)C=C1)(=O)CSC1=NC(=O)C(C)=NN1

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 7.54±0.40(Predicted)

Additional information on N-(4-chlorophenyl)-2-(6-methyl-5-oxo-4,5-dihydro-1,2,4-triazin-3-yl)sulfanylacetamide

N-(4-Chlorophenyl)-2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanylacetamide: A Comprehensive Overview

N-(4-Chlorophenyl)-2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanylacetamide, also identified by the CAS Registry Number 626206-95-9, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of sulfonamides and has garnered attention due to its unique structural features and potential applications in various fields. The molecule's structure comprises a chlorophenyl group attached to a sulfonamide moiety, which is further linked to a triazine ring system. This combination of functional groups endows the compound with distinctive chemical and physical properties.

The triazine ring system in this compound is a key structural element. Triazines are heterocyclic compounds containing three nitrogen atoms within a six-membered ring. In this case, the triazine is substituted with a methyl group at position 6 and an oxo group at position 5. The dihydro nature of the triazine suggests that it exists in a partially saturated state, which may influence its reactivity and stability. The sulfonamide group, on the other hand, is known for its ability to form strong hydrogen bonds, making it a valuable functional group in pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of N-(4-Chlorophenyl)-2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanylacetamide as a candidate for drug development. Its structure suggests that it may possess anti-inflammatory or antioxidant properties due to the presence of electron-withdrawing groups such as the chlorophenyl and sulfonamide moieties. These groups can modulate the electronic environment of the molecule, potentially enhancing its bioactivity.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The starting materials typically include chlorobenzene derivatives and triazine precursors. The reaction conditions are optimized to ensure high yields and purity of the final product. Researchers have also explored green chemistry approaches to synthesize this compound, emphasizing sustainability and reducing environmental impact.

The application of computational chemistry tools has been instrumental in understanding the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and potential interactions with biological targets. These studies are crucial for designing analogs with improved pharmacokinetic profiles or enhanced bioavailability.

From an industrial perspective, CAS No 626206-95-9 is being evaluated for its role in agrochemicals. Its ability to inhibit certain enzymes or pathways makes it a promising candidate for pest control or plant protection products. Field trials are currently underway to assess its efficacy under various environmental conditions.

In conclusion, N-(4-Chlorophenyl)-2-(6-Methyl-5-Oxo-4,5-Dihydro-1,2,4-Triazin-3-Yl)Sulfanylacetamide represents an exciting advancement in chemical research. Its unique structure and potential applications across multiple domains underscore its importance as a subject of ongoing scientific investigation.